Cas no 1261954-61-3 (2-(3,4-Dichlorophenyl)-6-methylbenzoic acid)

• Product Name: 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid
• CAS No: 1261954-61-3
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18321882
• CID: 2622282
• PubChem ID: 53227713
• Update Time: 2025-11-06

2-(3,4-Dichlorophenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DICHLOROPHENYL)-6-METHYLBENZOIC ACID
• 1261954-61-3
• DTXSID10691246
• MFCD18321882
• 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95%
• 3',4'-Dichloro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid

• MDL： MFCD18321882
• Inchi： 1S/C14H10Cl2O2/c1-8-3-2-4-10(13(8)14(17)18)9-5-6-11(15)12(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key： WPLJKPBYSBZYAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C)C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 280.0057849Da
• Monoisotopic Mass: 280.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid

Introduction to 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid (CAS No. 1261954-61-3)

2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261954-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs that include a methyl group at the 6-position and dichlorophenyl substituent at the 2-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal applications.

The molecular structure of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid consists of a benzoic acid core, which is a well-known aromatic compound with a broad spectrum of biological activities. The substitution pattern, specifically the dichlorophenyl group and the methyl group, influences its reactivity and interaction with biological targets. This structural configuration has been studied for its potential in modulating various enzymatic pathways and cellular processes, which are relevant to several therapeutic areas.

In recent years, there has been growing interest in benzoic acid derivatives due to their versatile pharmacological properties. 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid has been investigated for its potential role in drug discovery, particularly as a precursor for more complex molecules. The dichlorophenyl moiety enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and bioavailability. Additionally, the benzoic acid moiety is known to exhibit anti-inflammatory, antimicrobial, and antioxidant properties, suggesting that derivatives of this nature could have therapeutic benefits.

One of the most compelling aspects of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid is its utility in synthetic chemistry. The presence of both chloro and methyl substituents makes it a versatile building block for constructing more complex scaffolds. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of benzoic acid can interact with cytochrome P450 enzymes, which are crucial in drug metabolism. The dichlorophenyl group enhances binding affinity, making it an attractive scaffold for designing potent enzyme inhibitors.

Recent advancements in computational chemistry have further highlighted the potential of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins with high affinity. This has led to the design of rational drug candidates with improved pharmacokinetic profiles. The combination of experimental synthesis and computational modeling has accelerated the discovery process, allowing researchers to quickly identify promising leads for further development.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid. Preclinical studies have indicated that this compound may have applications in treating inflammatory diseases and cancer. The anti-inflammatory effects are attributed to its ability to modulate cytokine production and inhibit key inflammatory pathways. Additionally, preliminary data suggest that it can interfere with cancer cell proliferation by inhibiting signaling pathways such as MAPK and PI3K/Akt. These findings have prompted further investigation into its role as an anticancer agent.

From a synthetic chemistry perspective, 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid serves as an excellent starting material for exploring new reaction pathways and methodologies. Its unique structural features allow for diverse functionalization strategies, enabling chemists to create a wide range of analogs with tailored properties. This flexibility has been exploited in developing novel synthetic routes that improve yield and efficiency. Such advancements are crucial for streamlining drug discovery processes and reducing costs associated with pharmaceutical development.

The environmental impact of synthesizing and utilizing 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid is also an area of concern. Efforts have been made to develop greener synthetic protocols that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions have been explored as alternatives to traditional approaches. These sustainable practices not only enhance efficiency but also align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion,2-(3,4-Dichlorophenyl)-6-methylbenzoic acid (CAS No. 1261954-61-3) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its therapeutic benefits and synthetic utility,2-(3,4-Dichlorophenyl)-6-methylbenzoic acid is poised to play an increasingly important role in advancing both medicinal chemistry and industrial applications.